Cas no 321884-36-0 (1H-Indole-2,5-diol)

1H-Indole-2,5-diol structure
1H-Indole-2,5-diol structure
Product Name:1H-Indole-2,5-diol
CAS No:321884-36-0
MF:C8H7NO2
MW:149.146682024002
CID:301375
PubChem ID:45082883
Update Time:2025-04-19

1H-Indole-2,5-diol Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2,5-diol
    • 1H-Indole-2,5-diol (9CI)
    • 321884-36-0
    • 2,5-Dihydroxyindole
    • CHEMBL2063295
    • DTXSID40665354
    • SCHEMBL2454392
    • 1H-Indole-2,5-diol(9ci)
    • Inchi: 1S/C8H7NO2/c10-6-1-2-7-5(3-6)4-8(11)9-7/h1-4,9-11H
    • InChI Key: WCMNKJSRZUKXDL-UHFFFAOYSA-N
    • SMILES: OC1=CC2C=C(C=CC=2N1)O

Computed Properties

  • Exact Mass: 149.04771
  • Monoisotopic Mass: 149.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.2A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 56.25
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